Sodium DL-lactate-D4 Sodium DL-lactate-D4
Brand Name: Vulcanchem
CAS No.: 344299-52-1
VCID: VC2768919
InChI: InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1/i1D3,4D;
SMILES: CC(C(=O)[O-])O.[Na+]
Molecular Formula: C3H5NaO3
Molecular Weight: 116.08 g/mol

Sodium DL-lactate-D4

CAS No.: 344299-52-1

Cat. No.: VC2768919

Molecular Formula: C3H5NaO3

Molecular Weight: 116.08 g/mol

* For research use only. Not for human or veterinary use.

Sodium DL-lactate-D4 - 344299-52-1

Specification

CAS No. 344299-52-1
Molecular Formula C3H5NaO3
Molecular Weight 116.08 g/mol
IUPAC Name sodium;3,3,3-trideuterio-2-deuteriooxypropanoate
Standard InChI InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1/i1D3,4D;
Standard InChI Key NGSFWBMYFKHRBD-IOXFLNLHSA-M
Isomeric SMILES [2H]C([2H])([2H])C(C(=O)[O-])O[2H].[Na+]
SMILES CC(C(=O)[O-])O.[Na+]
Canonical SMILES CC(C(=O)[O-])O.[Na+]

Introduction

Chemical Identity and Fundamental Characteristics

Molecular Structure and Identification

Sodium DL-lactate-D4 is chemically identified as sodium;3,3,3-trideuterio-2-deuteriooxypropanoate, representing the sodium salt of deuterated lactic acid. This compound contains four deuterium atoms strategically positioned within the molecular framework, specifically one at the alpha position and three at the methyl group . The basic structure maintains the carboxylate group bound to sodium, with the characteristic hydroxyl group at the alpha carbon position, but with key hydrogen atoms replaced by deuterium.

The compound is formally recognized through several identification systems:

Identifier TypeValue
CAS Registry Number344299-52-1
PubChem CID102602250
Molecular FormulaC3HD4NaO3
Parent Compound3,3,3-Trideuterio-2-deuteriooxypropanoic acid (CID 102602251)

The compound features a racemic mixture (DL) of deuterated lactic acid isomers neutralized with sodium, containing both D- and L-stereoisomers in approximately equal proportions .

Physical and Chemical Properties

Sodium DL-lactate-D4 exhibits distinct physical and chemical characteristics that define its behavior in various environments. The comprehensive properties are summarized in Table 1 below:

PropertyValueReference
Molecular Weight116.08 g/mol
Physical AppearanceColorless Solution
SolubilitySoluble in DMSO, Methanol, Water
Storage ConditionRoom Temperature
Hydrogen Bond Donor Count1
Hydrogen Bond Acceptor Count3
Rotatable Bond Count1
Exact Mass116.03874528 Da
Monoisotopic Mass116.03874528 Da

The compound maintains most of the chemical reactivity patterns of regular sodium lactate, with the primary difference being the kinetic isotope effects produced by the deuterium substitutions, which typically result in slightly altered reaction rates for processes involving the breaking of C-D bonds .

Comparison with Non-deuterated Sodium Lactate

Structural Differences

The fundamental difference between Sodium DL-lactate-D4 and conventional sodium lactate lies in the isotopic substitution. Regular sodium lactate contains hydrogen atoms at positions where Sodium DL-lactate-D4 features deuterium atoms. This substitution increases the molecular weight from 112.06 g/mol for conventional sodium lactate to 116.08 g/mol for the deuterated variant .

Table 2 highlights the key differences between these compounds:

PropertySodium DL-lactate-D4Regular Sodium Lactate
Molecular FormulaC3HD4NaO3C3H5NaO3
Molecular Weight116.08 g/mol112.06 g/mol
CAS Number344299-52-172-17-3 (for sodium L-lactate)
Isotopic CompositionContains 4 deuterium atomsContains standard hydrogen atoms
Creation Date in PubChem2016-01-08Earlier entries (varies by isomer)

Functional Similarities

Applications and Utilization

Analytical and Research Applications

Sodium DL-lactate-D4 serves primarily as an analytical standard in various scientific applications:

  • Mass Spectrometry: The deuterated compound functions as an internal standard for quantitative analysis of lactate in biological samples, allowing precise measurement through isotope dilution techniques .

  • Metabolic Studies: Researchers utilize the compound to trace lactate metabolism in biological systems, leveraging the distinctive mass signature provided by deuterium labeling .

  • NMR Spectroscopy: The deuterium atoms provide distinctive signals in NMR experiments, facilitating structural analysis and metabolic pathway investigations .

  • Biomedical Research: The compound enables researchers to distinguish between endogenous and exogenous lactate sources in physiological studies .

Comparative Uses with Regular Sodium Lactate

While regular sodium lactate has established applications in food preservation, personal care products, and medical treatments, Sodium DL-lactate-D4 is primarily restricted to analytical and research contexts. Conventional sodium lactate demonstrates antimicrobial properties, inhibiting bacteria like Serratia spp. and contributing to food preservation, particularly in meat products .

Regular sodium lactate also functions as:

  • A food acidity regulator

  • A moisture-attracting agent in skincare formulations

  • A processing aid in soap manufacturing

  • An electrolyte replenishment solution with alkalinizing properties

The deuterated variant, by contrast, rarely serves these practical applications due to its specialized nature and higher cost, remaining primarily a research tool.

Recent Research and Applications

Comparative Research Context

While specific research directly involving Sodium DL-lactate-D4 is limited in the provided search results, understanding the applications of regular sodium lactate provides context for potential research applications of the deuterated variant.

Recent research has demonstrated that sodium lactate effectively inhibits the growth of certain bacteria, including Serratia spp. and Ralstoni spp., making it valuable in food preservation . In a study examining chilled beef preservation, sodium lactate treatment helped control spoilage bacteria proliferation and extended shelf life during storage at 4°C .

The deuterated compound would enable researchers to precisely track the metabolism and distribution of exogenously applied lactate in such preservation systems, distinguishing it from endogenously produced lactate through mass spectrometric analysis.

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